Cas no 2416231-70-2 (2-chloro-1-(2,2-dichlorocyclopropyl)ethan-1-one)

• Product Name: 2-chloro-1-(2,2-dichlorocyclopropyl)ethan-1-one
• CAS No: 2416231-70-2
• MF: C₅H₅Cl₃O
• MW: 187.451598882675
• MDL: MFCD32668521
• CID: 5464341
• PubChem ID: 146155781
• Update Time: 2025-05-20

2-chloro-1-(2,2-dichlorocyclopropyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-(2,2-dichlorocyclopropyl)ethanone
• 2-chloro-1-(2,2-dichlorocyclopropyl)ethan-1-one
• Z4427870459

• MDL： MFCD32668521
• Inchi： 1S/C5H5Cl3O/c6-2-4(9)3-1-5(3,7)8/h3H,1-2H2
• InChI Key： FYWQOSAISBLYFV-UHFFFAOYSA-N
• SMILES： ClC1(CC1C(CCl)=O)Cl

Computed Properties

• Exact Mass: 185.940598 g/mol
• Monoisotopic Mass: 185.940598 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 17.1
• Molecular Weight: 187.45

Additional information on 2-chloro-1-(2,2-dichlorocyclopropyl)ethan-1-one

Comprehensive Overview of 2-Chloro-1-(2,2-dichlorocyclopropyl)ethan-1-one (CAS No. 2416231-70-2)

2-Chloro-1-(2,2-dichlorocyclopropyl)ethan-1-one (CAS No. 2416231-70-2) is a specialized organic compound gaining attention in synthetic chemistry and pharmaceutical research. Its unique cyclopropyl structure and chloro-substituted functional groups make it a valuable intermediate for designing novel molecules. Researchers are increasingly exploring its applications in drug discovery, agrochemical development, and material science, aligning with the growing demand for sustainable and efficient chemical solutions.

The compound's molecular framework features a dichlorocyclopropyl ring, which contributes to its steric and electronic properties. This structural motif is particularly relevant in modern medicinal chemistry, where cyclopropane derivatives are leveraged for their bioisosteric potential. Recent studies highlight its role in modulating enzyme inhibition and receptor binding, addressing trending topics like targeted therapy and precision medicine. Such applications resonate with current searches for "next-generation pharmaceutical intermediates" and "small molecule modulators."

From a synthetic perspective, 2-Chloro-1-(2,2-dichlorocyclopropyl)ethan-1-one serves as a versatile building block. Its α-chloroketone moiety enables nucleophilic substitutions, while the dichlorocyclopropyl group offers opportunities for ring-opening or functionalization reactions. These characteristics align with industry demands for high-value intermediates in catalysis and green chemistry—topics frequently queried in academic and industrial forums. Optimized synthetic routes for this compound are often discussed in contexts like "atom-efficient synthesis" and "step economy."

In material science, the compound's rigid three-membered ring system is investigated for creating polymeric networks with enhanced thermal stability. This ties into popular searches for "advanced polymer additives" and "high-performance materials." Its potential in photoactive compounds also intersects with rising interest in organic electronics and optoelectronic materials, areas dominating recent patent filings.

Quality control of CAS No. 2416231-70-2 involves advanced analytical techniques such as HPLC, GC-MS, and NMR spectroscopy, ensuring compliance with ISO standards. These protocols address common user queries about "purity verification" and "batch-to-batch consistency." Storage recommendations typically emphasize inert atmospheres and low temperatures, reflecting broader concerns about compound stability in supply chains.

Environmental and safety assessments of 2-Chloro-1-(2,2-dichlorocyclopropyl)ethan-1-one follow REACH and OECD guidelines, a focal point for researchers searching "benign by design" strategies. The compound's biodegradation profile and ecotoxicological data are frequently updated to meet evolving regulatory standards, mirroring the emphasis on sustainable chemistry in contemporary literature.

Market trends indicate rising procurement of CAS 2416231-70-2 by contract research organizations (CROs) and custom synthesis providers. This correlates with search patterns for "specialty chemicals suppliers" and "bulk research compounds." Its inclusion in commercial catalogs often highlights its utility in high-throughput screening libraries, responding to the demand for diverse chemical space exploration.

Future research directions may explore its chiral derivatives for asymmetric synthesis, a hot topic in queries about "enantioselective catalysis." Computational studies modeling its molecular interactions could further unlock applications in structure-activity relationship (SAR) studies, bridging gaps between cheminformatics and experimental validation.